Cas no 1807297-16-0 (Methyl 2-cyano-4-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-cyano-4-hydroxypyridine-5-acetate
• CAS No: 1807297-16-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4903755
• Update Time: 2025-08-05

Methyl 2-cyano-4-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8N2O3/c1-14-9(13)2-6-5-11-7(4-10)3-8(6)12/h3,5H,2H2,1H3,(H,11,12)
• InChI Key： UPNSPZYHIDEMOA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CNC(C#N)=CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: -0.1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 2-cyano-4-hydroxypyridine-5-acetate

Methyl 2-cyano-4-hydroxypyridine-5-acetate (CAS No. 1807297-16-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-4-hydroxypyridine-5-acetate (CAS No. 1807297-16-0) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique pyridine core structure, has garnered significant attention due to its role in the development of various therapeutic agents. The presence of both cyano and hydroxyl functional groups, along with the acetate moiety, makes it a reactive and adaptable building block for synthesizing more complex molecules.

The compound's molecular structure, C₈H₆N₂O₃, underscores its potential as a precursor in medicinal chemistry. Its pyridine ring is a cornerstone in the design of bioactive molecules, particularly those targeting neurological and cardiovascular diseases. The cyano group at the 2-position enhances reactivity, allowing for further functionalization through nucleophilic addition or reduction reactions. Meanwhile, the hydroxyl group at the 4-position and the acetate group at the 5-position provide additional sites for chemical modification, enabling the synthesis of a wide array of derivatives.

In recent years, research has highlighted the importance of Methyl 2-cyano-4-hydroxypyridine-5-acetate in the development of novel antiviral and anticancer agents. Its structural features make it an ideal candidate for designing molecules that can interact with biological targets with high specificity. For instance, studies have demonstrated its utility in synthesizing inhibitors of enzymes involved in viral replication. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacological properties, enhancing its efficacy and reducing potential side effects.

The pharmaceutical industry has increasingly relied on intermediates like Methyl 2-cyano-4-hydroxypyridine-5-acetate due to their cost-effectiveness and scalability in large-scale production. The demand for such intermediates has surged as drug discovery efforts have intensified, particularly in the wake of global health challenges that necessitate rapid development of new therapeutic options. The compound's role in multi-step synthetic routes underscores its importance as a cornerstone in modern drug synthesis.

Advances in synthetic methodologies have further expanded the applications of CAS No. 1807297-16-0. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled the introduction of diverse functional groups into its structure, opening new avenues for drug design. These innovations have not only improved yield and purity but also facilitated the creation of novel analogs with enhanced pharmacological profiles.

One notable area where this compound has made significant contributions is in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. Researchers have leveraged the structural flexibility of Methyl 2-cyano-4-hydroxypyridine-5-acetate to design molecules that selectively inhibit aberrantly active kinases associated with cancer and inflammatory diseases. Preliminary studies have shown promising results in preclinical models, highlighting its potential as a lead compound or intermediate in future drug candidates.

The compound's versatility also extends to its role in synthesizing heterocyclic derivatives. Heterocycles are prevalent motifs in bioactive molecules due to their ability to mimic natural products and interact with biological targets effectively. By serving as a scaffold, Methyl 2-cyano-4-hydroxypyridine-5-acetate enables the construction of complex structures with tailored properties. This has spurred interest among medicinal chemists who are exploring its potential in developing treatments for neurological disorders, where precise molecular interactions are crucial.

In conclusion, Methyl 2-cyano-4-hydroxypyridine-5-acetate (CAS No. 1807297-16-0) stands out as a pivotal intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for designing novel therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in drug discovery efforts worldwide.